2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide
Catalog No.
S7452070
CAS No.
M.F
C19H22FN3O2
M. Wt
343.4 g/mol
Availability
In Stock
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Product Name
2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide
IUPAC Name
2-fluoro-4-hydroxy-N-[5-methyl-6-(2-methylpiperidin-1-yl)pyridin-3-yl]benzamide
Molecular Formula
C19H22FN3O2
Molecular Weight
343.4 g/mol
InChI
InChI=1S/C19H22FN3O2/c1-12-9-14(11-21-18(12)23-8-4-3-5-13(23)2)22-19(25)16-7-6-15(24)10-17(16)20/h6-7,9-11,13,24H,3-5,8H2,1-2H3,(H,22,25)
InChI Key
SHRQEMRBFUJMJE-UHFFFAOYSA-N
Canonical SMILES
CC1CCCCN1C2=NC=C(C=C2C)NC(=O)C3=C(C=C(C=C3)O)F
XLogP3
3.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
343.16960512 g/mol
Monoisotopic Mass
343.16960512 g/mol
Heavy Atom Count
25
Dates
Last modified: 08-27-2023
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